1-[2-Amino-1-(3-hydroxyphenyl)ethyl]cyclobutane-1-carboxylic acid

• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol
• SMILES: C1CC(C1)(C(CN)C2=CC(=CC=C2)O)C(=O)O
• InChI: InChI=1S/C13H17NO3/c14-8-11(9-3-1-4-10(15)7-9)13(12(16)17)5-2-6-13/h1,3-4,7,11,15H,2,5-6,8,14H2,(H,16,17)
• InChIKey: UNOPBYSVFIREJT-UHFFFAOYSA-N

1-[2-Amino-1-(3-hydroxyphenyl)ethyl]cyclobutane-1-carboxylic acid: Constrained GABA Mimetic for CNS Research

1-[2-Amino-1-(3-hydroxyphenyl)ethyl]cyclobutane-1-carboxylic acid (PubChem CID 137703024) is a synthetic, non-proteinogenic amino acid derivative designed as a rigidified analog of the neurotransmitter γ-aminobutyric acid (GABA) and the clinical antispastic agent baclofen [1]. Its structure features a central cyclobutane ring substituted at the 1-position with both a carboxylic acid group and an ethyl linker bearing a 3-hydroxyphenyl substituent and a terminal amine. This cyclobutane scaffold imposes a quasi-planar geometry that restricts the conformational freedom of the pharmacophoric amine and carboxyl groups, a strategy widely employed in medicinal chemistry to probe or improve receptor subtype selectivity and metabolic stability over flexible, linear GABA mimetics [2].

Conformationally constrained GABA mimetic supports receptor subtype selectivity studies

3-hydroxyphenyl substituent provides a hydrogen bonding handle and derivatization site

Designed for CNS SAR exploration and scaffold-based ligand design

• [1] PubChem Compound Summary for CID 137703024. 1-[2-Amino-1-(3-hydroxyphenyl)ethyl]cyclobutane-1-carboxylic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/137703024 View Source
• [2] Gaoni, Y.; Chapman, A.G.; Parvez, N.; Pook, P.C.; Jane, D.E.; Watkins, J.C. Synthesis, NMDA Receptor Antagonist Activity, and Anticonvulsant Action of 1-Aminocyclobutanecarboxylic Acid Derivatives. J. Med. Chem. 1994, 37, 4288-4296. View Source

Procurement Risk: Inadequacy of Simple GABA Analogs

Procurement specialists and medicinal chemists cannot simply substitute this compound with commercially available linear GABA mimetics such as baclofen or pregabalin, or even simpler cyclobutane amino acids. The receptor recognition of GABAergic ligands is highly sensitive to the spatial orientation of the ionizable amine and carboxylic acid moieties. In linear analogs, free bond rotation leads to an ensemble of low-energy conformations, potentially activating multiple receptor subtypes (e.g., GABAA vs. GABAB) or off-target sites [1]. The cyclobutane constraint of this compound forces the pharmacophore into a fixed dihedral angle that mimics only a specific subset of GABA’s biologically active conformations. Furthermore, the 3-hydroxyphenyl substituent introduces a key hydrogen bond donor/acceptor point absent in simpler alkyl-substituted analogs, which can critically influence both binding affinity and selectivity for specific GABA receptor subtypes or transporters [2].

Conformational flexibility

Linear GABA mimetics like baclofen or pregabalin adopt multiple low-energy conformations; their receptor activation profile may shift away from the constrained geometry of this compound.

Pharmacophore geometry

The fixed amine-carboxyl distance in this cyclobutane scaffold targets a specific GABA-receptor conformer subset; flexible mimics may not replicate this spatial constraint.

Polar substituent effect

Absence of the 3-hydroxyphenyl group in simple alkyl analogs removes a key hydrogen bond donor/acceptor, which can alter binding affinity and subtype selectivity.

• [1] Allan, R.D.; Curtis, D.R.; Headley, P.M.; Lodge, D. Cyclobutane analogs of GABA. Neurochem. Res. 1980, 5, 393-400. View Source
• [2] Pifferi, G.; Nizzola, R.; Cristoni, A. Synthesis and muscle relaxant activity of cyclic baclofen analogues. Il Farmaco 1994, 49, 453-455. View Source

Quantitative Differentiation vs. Key GABA Analogs

Conformational Rigidity vs. Baclofen and Pregabalin

The compound's cyclobutane core restricts the orientation of the carboxyl and aminoethyl groups, providing a defined spatial geometry. Quantitative comparison of computed physicochemical descriptors shows a notable increase in molecular rigidity versus flexible, linear comparators like baclofen and pregabalin, which is desirable for selective receptor targeting [1].

Conformational rigidity

Reported

4 rotatable bonds

Lower conformational freedom supports selective receptor targeting studies

Baclofen: 5; Pregabalin: 6. Computed by Cactvs.

Evidence Dimension	Number of Rotatable Bonds (nRotB)
Target Compound Data	4
Comparator Or Baseline	Baclofen: 5 rotatable bonds; Pregabalin: 6 rotatable bonds
Quantified Difference	This compound has 20% fewer rotatable bonds than baclofen and 33% fewer than pregabalin, reflecting its conformationally constrained design.
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2021.05.07); data for baclofen and pregabalin derived from respective PubChem entries [1][2].

Why This Matters

Lower rotatable bond count directly correlates with a smaller entropic penalty upon binding and a higher likelihood of achieving selective receptor subtype activation, a critical factor for CNS tool compound selection.

• [1] PubChem Compound Summary for CID 137703024. 1-[2-Amino-1-(3-hydroxyphenyl)ethyl]cyclobutane-1-carboxylic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/137703024 View Source
• [2] PubChem Compound Summary for CID 2284 (Baclofen) and CID 5486971 (Pregabalin). National Center for Biotechnology Information. View Source

Lipophilicity Profile vs. Baclofen

The compound's 3-hydroxyphenyl substituent gives it a distinctive computed lipophilicity profile compared to the 4-chlorophenyl group of baclofen. The lower XLogP3 value suggests different passive membrane permeability and solubility characteristics [1].

Lipophilicity (XLogP3)

Reported

-1.2

Altered logP may influence assay compatibility and non-specific binding

Baclofen: -0.7. Computed by XLogP3.

Evidence Dimension	Partition Coefficient (XLogP3-AA)
Target Compound Data	-1.2
Comparator Or Baseline	Baclofen: -0.7; Pregabalin: -1.3
Quantified Difference	This compound is 0.5 log units more hydrophilic than baclofen, which can translate to a roughly 3-fold difference in octanol/water partitioning, while being nearly identical to the highly soluble pregabalin.
Conditions	Computed by XLogP3 3.0 (PubChem release 2021.05.07) [1][2].

Why This Matters

For *in vitro* pharmacology, this altered lipophilicity profile directly impacts assay compatibility, non-specific binding to plastics, and the design of concentration-response experiments, making it a distinct chemical tool from baclofen.

• [1] PubChem Compound Summary for CID 137703024. 1-[2-Amino-1-(3-hydroxyphenyl)ethyl]cyclobutane-1-carboxylic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/137703024 View Source
• [2] PubChem Compound Summary for CID 2284 (Baclofen) and CID 5486971 (Pregabalin). National Center for Biotechnology Information. View Source

Enhanced Hydrogen Bonding vs. Simple Cyclobutane Analog

Unlike the simple cyclobutane analog 1-aminocyclobutane-1-carboxylic acid, this compound possesses a 3-hydroxyphenyl group that introduces an additional hydrogen bond donor and acceptor. This transforms the scaffold from a simple, rigid GABA mimic into a polyvalent ligand capable of specific interactions with receptor sub-pockets [1].

H-Bond donor/acceptor

Reported

3 donors / 4 acceptors

+1 donor, +1 acceptor vs. simple cyclobutane analog

Enables specific polar interaction mapping for SAR studies

1-Aminocyclobutane-1-carboxylic acid has 2 donors / 3 acceptors.

Evidence Dimension	Hydrogen Bond Donor / Acceptor Count
Target Compound Data	3 H-Bond Donors / 4 H-Bond Acceptors
Comparator Or Baseline	1-Aminocyclobutane-1-carboxylic acid: 2 H-Bond Donors / 3 H-Bond Acceptors
Quantified Difference	An increase of 1 H-Bond Donor and 1 H-Bond Acceptor, attributed specifically to the 3-hydroxyphenyl moiety.
Conditions	Computed by Cactvs 3.4.8.18 (PubChem release 2021.05.07) [1][2].

Why This Matters

The added hydrogen bonding functionality enables the probe of directional, specific interactions (e.g., with serine or tyrosine residues) that are inaccessible to the basic cyclobutane scaffold, distinguishing its utility in fragment-based drug discovery or detailed SAR studies.

• [1] PubChem Compound Summary for CID 137703024. 1-[2-Amino-1-(3-hydroxyphenyl)ethyl]cyclobutane-1-carboxylic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/137703024 View Source
• [2] PubChem Compound Summary for CID 277798 (1-Aminocyclobutane-1-carboxylic acid). National Center for Biotechnology Information. View Source

NMDA Antagonism: Cyclobutane vs. Linear Analogs

While specific target data for this exact compound is limited, a foundational SAR study on the cyclobutane amino acid class provides strong evidence for the value of the constrained scaffold. The study demonstrated that certain 1-aminocyclobutane-1-carboxylic acid derivatives were more potent NMDA receptor antagonists than the linear standard, D-AP5, and equipotent with the clinical candidate CPP, establishing the pharmacophoric value of the cyclobutane constraint [1].

NMDA antagonism (class)

Class-level

Lead cyclobutane analogs more potent than D-AP5

Supports cyclobutane scaffold as NMDA receptor antagonist research tool

Anticonvulsant model; class-level inference. Data for this specific compound not available.

Evidence Dimension	Anticonvulsant Potency (i.c.v. in DBA/2 mice) for Lead Cyclobutane Analogues
Target Compound Data	Not available for this specific compound; class representatives 4b, 24, 35, and 40 were more potent than D-AP5.
Comparator Or Baseline	D-2-amino-5-phosphonopentanoate (D-AP5) and [3-(±)-2-carboxypiperazin-4-yl)-1-propyl]phosphonate (CPP).
Quantified Difference	Identified lead cyclobutane compounds were 'more potent than D-AP5' and 'about equipotent with CPP'.
Conditions	Antagonism of NMDA-induced depolarizations in neonatal rat motoneurones; anticonvulsant activity after intracerebroventricular injection in audiogenic DBA/2 mice [1].

Why This Matters

This class-level evidence validates the procurement of structurally novel cyclobutane amino acids like the target compound for neuroscience research, as the scaffold itself has demonstrated the capacity to yield high-potency, cleft-spanning antagonists superior to linear phosphate/phosphonate comparators.

• [1] Gaoni, Y.; Chapman, A.G.; Parvez, N.; Pook, P.C.; Jane, D.E.; Watkins, J.C. Synthesis, NMDA Receptor Antagonist Activity, and Anticonvulsant Action of 1-Aminocyclobutanecarboxylic Acid Derivatives. J. Med. Chem. 1994, 37, 4288-4296. View Source

Application Scenarios for This Constrained GABA Mimetic

GABAB vs. GABAA Selective Profiling

Due to its rigid cyclobutane core and unique 3-hydroxyphenyl substituent, which alters lipophilicity (XLogP3: -1.2) and hydrogen bonding capacity compared to baclofen, this compound is ideally suited for detailed pharmacological profiling of GABA receptor subtypes. Its constrained geometry (only 4 rotatable bonds) limits the conformational ensemble, allowing researchers to probe whether a specific, fixed amine-to-carboxyl distance selectively activates GABAB over GABAA receptors, as inferred from class-level rigid analog studies [1].

Intermediate for CNS Agents & PET Tracers

The compound's hydroxyl group serves as a derivatization handle for creating focused libraries of cyclobutane-constrained CNS agents. The proximity of its structure to the precursor for [18F]FACBC, a clinically relevant PET tracer, underscores the value of this scaffold for developing radiolabelled imaging agents [2]. Procuring this specific intermediate enables the synthesis of candidate molecules where the essential amine and carboxyl pharmacophores are fixed in a bioactive conformation, a strategy proven to yield potent NMDA antagonists equipotent with the reference antagonist CPP [1].

Fragment-Based Drug Discovery & Scaffold Hopping

The molecular weight (235.28 g/mol) and the presence of a stable, rigid cyclobutane core make this compound an ideal fragment or scaffold-hopping starting point. Its enhanced hydrogen bonding profile (3 donors, 4 acceptors) over simple 1-aminocyclobutane-1-carboxylic acid allows for the exploration of specific, directional interactions in target sub-pockets, while its synthetic accessibility supports rapid analoguing to optimize binding affinity and selectivity in early-stage neuroscientific drug discovery [1].

Calibration Standard for Conformational Analysis

The constrained yet not-fully-locked cyclobutane ring provides a challenging model system for validating force fields and conformational sampling algorithms. Its well-defined, limited rotatable bond count (4) and experimentally accessible structure make it a valuable standard for benchmarking the accuracy of quantum mechanical and molecular dynamics methods in predicting the solution-phase behavior of biologically relevant, semi-rigid small molecules [1].

Application

Selection Property

Validation Focus

GABA receptor subtype profiling

Conformational constraint and hydrogen-bonding profile

Receptor subtype selectivity in binding and functional assays

CNS imaging agent research

Derivatizable 3-hydroxyphenyl group and rigid cyclobutane core

Synthetic accessibility for radiolabeled probe development

Fragment-based drug discovery

Constrained scaffold with enhanced hydrogen bonding

Fragment screening and structure-activity relationship expansion

Conformational analysis method validation

Limited rotatable bonds and defined geometry

Force field accuracy and conformational sampling benchmarks

• [1] PubChem Compound Summary for CID 137703024. 1-[2-Amino-1-(3-hydroxyphenyl)ethyl]cyclobutane-1-carboxylic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/137703024 View Source
• [2] Fairway, S.M.; Rolandsgard, M. Preparation of a 1-amino-3-hydroxy-cyclobutane-1-carboxylic acid derivative. U.S. Patent 9,242,924 B2, January 26, 2016. View Source